Cas no 327092-64-8 (N-(4-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide)

• Product Name: N-(4-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide
• CAS No: 327092-64-8
• MF: C₁₂H₁₁ClN₄O₄S
• MW: 342.758139848709
• MDL: MFCD02708217
• CID: 843328
• PubChem ID: 5258874
• Update Time: 2025-06-07

N-(4-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLORO-PHENYL)-4-HYDRAZINO-3-NITRO-BENZENESULFONAMIDE
• N-(4-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide
• UPCMLD0ENAT5293570:001
• EN300-03566
• 327092-64-8
• CS-0219274
• G34415
• J-523049
• AKOS000116227
• NCGC00333704-01
• N-(4-chlorophenyl)-4-hydrazinyl-3-nitrobenzenesulfonamide
• AB01329290-02
• MFCD02708217
• Z56792372

• MDL： MFCD02708217
• Inchi： 1S/C12H11ClN4O4S/c13-8-1-3-9(4-2-8)16-22(20,21)10-5-6-11(15-14)12(7-10)17(18)19/h1-7,15-16H,14H2
• InChI Key： OCAGVQYDTYEESM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NS(C1C=CC(=C(C=1)[N+](=O)[O-])NN)(=O)=O

Computed Properties

• Exact Mass: 342.0189537g/mol
• Monoisotopic Mass: 342.0189537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide

Professional Introduction to N-(4-chlorophenyl)-4-hydrazinyl-3-nitrobenzene-1-sulfonamide (CAS No. 327092-64-8)

N-(4-chlorophenyl-4-hydrazinyl-3-nitrobenzene-1-sulfonamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 327092-64-8, represents a unique molecular structure that combines several functional groups, making it a promising candidate for further research and development in drug discovery.

The molecular framework of N-(4-chlorophenyl-4-hydrazinyl-3-nitrobenzene-1-sulfonamide) features a combination of a chlorophenyl group, a hydrazinyl moiety, and a nitrobenzene sulfonamide group. These functional groups contribute to its complex reactivity and potential biological activity. The presence of the chlorophenyl group suggests possible interactions with biological targets, while the hydrazinyl and nitrobenzene sulfonamide groups introduce additional layers of chemical functionality that can be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in N-(4-chlorophenyl-4-hydrazinyl-3-nitrobenzene-1-sulfonamide) may contribute to its unique pharmacological profile, making it a valuable compound for further investigation.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The structural features of N-(4-chlorophenyl-4-hydrazinyl-3-nitrobenzene-1-sulfonamide) allow for modifications that can fine-tune its biological activity. For instance, the hydrazinyl group can participate in hydrogen bonding interactions with biological targets, while the nitrobenzene sulfonamide group can influence electronic properties and metabolic stability.

The synthesis of N-(4-chlorophenyl-4-hydrazinyl-3-nitrobenzene-1-sulfonamide) involves multiple steps, each requiring precise control to ensure high yield and purity. The chlorophenyl group is typically introduced early in the synthesis to guide subsequent reactions. The hydrazinyl group is then incorporated, followed by the nitration and sulfonation steps that finalize the molecular structure. This multi-step synthesis underscores the complexity and sophistication required to produce this compound.

Recent studies have begun to explore the biological activity of N-(4-chlorophenyl-4-hydrazinyl-3-nitrobenzene-1-sulfonamide). Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to cancer and inflammation. The ability to modulate these targets could make it a valuable tool in the development of new therapeutic strategies. Additionally, the compound's structural features may contribute to its potential as an anticancer agent by interfering with critical signaling pathways.

The role of computational chemistry in understanding the properties of N-(4-chlorophenyl-4-hydrazinyl-3-nitrobenzene-1-sulfonamide) cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions, optimize synthetic routes, and simulate biological activity with high accuracy. These tools are essential for guiding experimental work and accelerating the discovery process.

In conclusion, N-(4-chlorophenyl-4-hydrazinyl-3-nitrobenzene-1-sulfonamide) (CAS No. 327092-64-8) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for further exploration in drug discovery. As research continues, this compound may contribute to the development of novel therapies targeting various diseases.